![molecular formula C7H4Br2N2 B2682952 4,7-dibromo-1H-benzo[d]imidazole CAS No. 148185-66-4](/img/structure/B2682952.png)
4,7-dibromo-1H-benzo[d]imidazole
Overview
Description
4,7-dibromo-1H-benzo[d]imidazole is a chemical compound with the molecular formula C7H4Br2N2 .
Synthesis Analysis
The synthesis of 4,7-dibromo-1H-benzo[d]imidazole and its derivatives has been a subject of interest in recent years . The regiocontrolled synthesis of substituted imidazoles, including 4,7-dibromo-1H-benzo[d]imidazole, has seen significant advances .Chemical Reactions Analysis
The chemical reactions involving 4,7-dibromo-1H-benzo[d]imidazole have been studied . For example, its non-reactivity in Sonogashira reactions has been analyzed .Physical And Chemical Properties Analysis
4,7-dibromo-1H-benzo[d]imidazole is a solid at room temperature . It has a molecular weight of 275.93 . Its melting point is 264-266 °C . The predicted boiling point is 462.4±25.0 °C, and the predicted density is 2.164±0.06 g/cm3 .Scientific Research Applications
- Researchers have synthesized silver(I) complexes of benzimidazole derivatives, including 4,7-dibromo-1H-benzo[d]imidazole. These complexes were screened for antimicrobial activity against bacteria (e.g., S. epidermidis, S. aureus) and fungi (e.g., C. albicans). Understanding its antimicrobial potential is crucial for developing new therapeutic agents .
- Donor–acceptor–donor derivatives based on the 1H-benzo[d]imidazole scaffold have been investigated for their optical properties. These compounds exhibit interesting fluorescence behavior and can serve as optical waveguides. The dibrominated core in 4,7-dibromo-1H-benzo[d]imidazole contributes to its optical characteristics .
Antimicrobial Activity
Optical Waveguides
Safety and Hazards
4,7-dibromo-1H-benzo[d]imidazole is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It may cause skin irritation and serious eye irritation .
Relevant Papers Several papers have been published on 4,7-dibromo-1H-benzo[d]imidazole and its derivatives . These papers cover various aspects, including synthesis, molecular structure analysis, and potential applications .
properties
IUPAC Name |
4,7-dibromo-1H-benzimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Br2N2/c8-4-1-2-5(9)7-6(4)10-3-11-7/h1-3H,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGLGYSCEKIFGMB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1Br)NC=N2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Br2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.93 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,7-dibromo-1H-benzo[d]imidazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(Z)-2-Cyano-3-(3-nitrophenyl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide](/img/structure/B2682869.png)
![4-chloro-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]benzamide](/img/structure/B2682872.png)
![6-Phenyl-2-[[4-(trifluoromethyl)phenyl]methyl]pyridazin-3-one](/img/structure/B2682873.png)
![(Z)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide](/img/structure/B2682877.png)
![1-{1-[4-(1H-pyrrol-1-yl)benzoyl]piperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione](/img/structure/B2682879.png)
![Methyl 2-(aminomethyl)spiro[2.3]hexane-2-carboxylate](/img/structure/B2682885.png)
![N-(2,5-dimethoxyphenyl)-N'-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-piperidin-1-ylethyl]ethanediamide](/img/structure/B2682890.png)